Iganidipine
Overview
Description
Iganidipine is a Ca2+ antagonist . It has been found to significantly increase optic nerve head (ONH) tissue blood velocity (NB ONH) by 8 to 10% in treated eyes after a single administration or by 18 to 35% after 7-, 14-, or 21-day twice-daily administration in rabbits .
Molecular Structure Analysis
The Iganidipine molecule contains a total of 78 bond(s). There are 40 non-H bond(s), 13 multiple bond(s), 12 rotatable bond(s), 7 double bond(s), 6 aromatic bond(s), 3 six-membered ring(s), 2 ester(s) (aliphatic), 1 secondary amine(s) (aliphatic), 2 tertiary amine(s) (aliphatic), and 1 nitro group(s) (aromatic) .Scientific Research Applications
Optic Nerve Head Circulation : Iganidipine has shown promise in increasing optic nerve head circulation in rabbits and cynomolgus monkeys, suggesting potential applications in ocular health (Ishii et al., 2004).
Ischemic Retinal and Optic Nerve Disorders : Studies indicate that topical iganidipine eyedrops may improve visual function in ischemic retinal and optic nerve disorders caused by abnormal endothelin-1 production, without affecting systemic blood pressure or intraocular pressure (Oku et al., 2000).
Neuroprotection in Hypoxia : Iganidipine, along with other calcium channel blockers, has been found to protect retinal ganglion cells from hypoxic damage by blocking calcium ion influx, indicating its potential in neuroprotection (Yamada et al., 2006).
Topical Application in Ophthalmology : The topical application of iganidipine ophthalmic solution effectively binds to Ca(2+) in the eye without causing systemic effects. This property makes it a promising candidate for treating glaucoma and other ocular conditions without systemic side effects (Ishii et al., 2003).
Anti-inflammatory Activity : Topical iganidipine may have anti-inflammatory activity in the eye, as suggested by its inhibition of aqueous flare elevation induced by prostaglandin E2 and EP agonists in pigmented rabbits (Yanagisawa et al., 2002).
Vascular Health in Hypertension : Iganidipine has shown effectiveness in preventing morphological and functional changes in arteries in hypertensive Dahl rats, indicating its potential role in preserving vascular health in hypertensive conditions (Shirahase et al., 1998).
Renal and Cerebral Injury Prevention : It also exhibits preventive effects on renal and cerebral injuries in salt-induced hypertension, partially due to reduced blood pressure, reduced plasma angiotensin II, and increased vasodilatory prostanoids (Shirahase et al., 1997).
Mechanism of Action
Safety and Hazards
When handling Iganidipine, it’s advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
5-O-[2,2-dimethyl-3-(4-prop-2-enylpiperazin-1-yl)propyl] 3-O-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate | |
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InChI |
InChI=1S/C28H38N4O6/c1-7-11-30-12-14-31(15-13-30)17-28(4,5)18-38-27(34)24-20(3)29-19(2)23(26(33)37-6)25(24)21-9-8-10-22(16-21)32(35)36/h7-10,16,25,29H,1,11-15,17-18H2,2-6H3 | |
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InChI Key |
QBTSPDQKRVMTRU-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=C(C(C(=C(N1)C)C(=O)OCC(C)(C)CN2CCN(CC2)CC=C)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC | |
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Molecular Formula |
C28H38N4O6 | |
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DSSTOX Substance ID |
DTXSID00923068 | |
Record name | 2,2-Dimethyl-3-[4-(prop-2-en-1-yl)piperazin-1-yl]propyl methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate | |
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Molecular Weight |
526.6 g/mol | |
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Product Name |
Iganidipine | |
CAS RN |
119687-33-1, 752171-43-0, 788791-04-8 | |
Record name | Iganidipine [INN] | |
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Record name | Iganidipine, (-)- | |
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Record name | Iganidipine, (+)- | |
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Record name | 2,2-Dimethyl-3-[4-(prop-2-en-1-yl)piperazin-1-yl]propyl methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate | |
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Record name | IGANIDIPINE | |
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Record name | IGANIDIPINE, (+)- | |
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Record name | IGANIDIPINE, (-)- | |
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